Cas no 35550-01-7 (4,5-Isothiazoledicarboxylic acid, 3-(4-methylphenyl)-, dimethyl ester)

• Product Name: 4,5-Isothiazoledicarboxylic acid, 3-(4-methylphenyl)-, dimethyl ester
• CAS No: 35550-01-7
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 1471256
• Update Time: 2024-08-23

4,5-Isothiazoledicarboxylic acid, 3-(4-methylphenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Isothiazoledicarboxylic acid, 3-(4-methylphenyl)-, dimethyl ester
• 4,5-Isothiazoledicarboxylic acid, 3-(4-methylphenyl)-, 4,5-dimethyl ester

• Inchi： 1S/C14H13NO4S/c1-8-4-6-9(7-5-8)11-10(13(16)18-2)12(20-15-11)14(17)19-3/h4-7H,1-3H3
• InChI Key： OWOFBOZPBPRLRX-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(C(OC)=O)C(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 291.05659

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Melting Point: 92.5-93.5 °C(Solv: isopropyl ether (108-20-3))
• Boiling Point: 382.4±42.0 °C(Predicted)
• PSA: 65.49
• pka: -0.78±0.36(Predicted)